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Compound of Interest

Compound Name: Mtech

Cat. No.: B147231 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the linearity and dynamic range of the novel

Mtech assay, comparing its performance with established immunoassay technologies.

Experimental data, detailed protocols, and visual representations of workflows and key

concepts are presented to offer a thorough understanding of the Mtech assay's capabilities.

Performance Comparison: Mtech Assay vs.
Standard ELISA
The following table summarizes the key performance characteristics of the Mtech assay in

comparison to a traditional Enzyme-Linked Immunosorbent Assay (ELISA), with a focus on

linearity and dynamic range.
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Parameter Mtech Assay Standard ELISA Notes

Linearity (R²) > 0.995 0.98 - 0.99

The Mtech assay

demonstrates a higher

degree of linearity,

indicating a more

direct and proportional

response to analyte

concentration.

Dynamic Range 4 - 5 log 2 - 3 log

The Mtech assay

offers a significantly

wider dynamic range,

enabling the

quantification of

analytes over a

broader concentration

spectrum without

sample dilution.

Lower Limit of

Quantification (LLOQ)
1.5 pg/mL 10 - 20 pg/mL

The improved

sensitivity of the

Mtech assay allows

for the detection of

lower analyte

concentrations.

Upper Limit of

Quantification (ULOQ)
15,000 pg/mL 1,000 - 2,000 pg/mL

The higher ULOQ of

the Mtech assay

reduces the need for

sample dilution for

high-concentration

samples.

Precision (%CV -

Intra-assay)
< 5% < 10%

The Mtech assay

exhibits greater

precision within a

single assay run.
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Precision (%CV -

Inter-assay)
< 8% < 15%

The Mtech assay

shows better

reproducibility

between different

assay runs.

Experimental Protocols
Determining Linearity and Dynamic Range of the Mtech
Assay
This protocol outlines the procedure for assessing the linearity and dynamic range of the

Mtech assay.

1. Preparation of Standards:

A high-concentration stock of the analyte is serially diluted to create a series of standards

spanning the expected dynamic range of the assay.

A minimum of eight non-zero standards are prepared to adequately define the curve.

A blank sample (zero standard) containing only the assay buffer is included.

2. Assay Procedure:

The Mtech assay is performed according to the manufacturer's instructions.

Each standard and control is run in triplicate to assess precision.

3. Data Acquisition:

The signal output for each well is measured using a compatible plate reader.

4. Data Analysis:

The average signal for each standard is plotted against its known concentration.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b147231?utm_src=pdf-body
https://www.benchchem.com/product/b147231?utm_src=pdf-body
https://www.benchchem.com/product/b147231?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A regression analysis is performed to determine the best-fit curve. For a linear response, a

linear regression model is used. For non-linear responses, a four-parameter logistic (4-PL) or

five-parameter logistic (5-PL) model is often employed.

Linearity is assessed by the coefficient of determination (R²), with a value >0.99 considered

indicative of a good fit.[1]

The Dynamic Range is the concentration range over which the assay is both precise and

accurate.[2][3]

The Lower Limit of Quantification (LLOQ) is the lowest standard on the curve that can be

measured with acceptable precision and accuracy (typically <20% CV and 80-120%

recovery).[4]

The Upper Limit of Quantification (ULOQ) is the highest standard on the curve that can be

measured with acceptable precision and accuracy before the signal plateaus (hook effect).

[4][5]

Visualizing Key Concepts and Workflows
Mtech Assay Experimental Workflow
The following diagram illustrates the typical workflow for performing the Mtech assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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